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Compound of Interest

Compound Name: 4-Phenoxyphenyl isocyanate

Cat. No.: B1349322 Get Quote

An In-depth Technical Guide to 4-Phenoxyphenyl isocyanate: Chemical Properties and

Reactivity

For researchers, scientists, and professionals in drug development, a thorough understanding

of reactive chemical intermediates is paramount. 4-Phenoxyphenyl isocyanate is a versatile

bifunctional molecule, incorporating both an ether linkage and a highly reactive isocyanate

group. This guide provides a detailed overview of its chemical and physical properties,

reactivity, and common experimental protocols.

Core Chemical and Physical Properties
The fundamental properties of 4-Phenoxyphenyl isocyanate are summarized below,

providing a baseline for its use in experimental design.
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Property Value Citations

Molecular Formula C13H9NO2 [1][2][3][4]

Molecular Weight 211.22 g/mol [1][2][3]

CAS Number 59377-19-4 [1][2][3]

Appearance
Clear to turbid, colorless to

yellow liquid
[5]

Boiling Point 169-170 °C at 3 mmHg [3]

Density 1.169 g/cm³ [3]

Refractive Index 1.595 @ 20°C [3][5]

Flash Point >110 °C (>230 °F) [3][4]

SMILES
O=C=NC1=CC=C(OC2=CC=C

C=C2)C=C1
[3][6]

InChI

InChI=1S/C13H9NO2/c15-10-

14-11-6-8-13(9-7-11)16-12-4-

2-1-3-5-12/h1-9H

[6]

InChIKey
PNBUGOFIKAHZRW-

UHFFFAOYSA-N
[3][4]

IUPAC Name
1-isocyanato-4-

phenoxybenzene
[3]

Synonyms
4-Isocyanatodiphenyl ether, p-

Phenoxyphenyl isocyanate
[1][7]

Chemical Reactivity and Signaling Pathways
The isocyanate functional group (–N=C=O) is an electrophile, making it susceptible to attack by

a wide range of nucleophiles.[8] This reactivity is the cornerstone of its utility in organic

synthesis and polymer chemistry.

Reactions with Nucleophiles
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The primary reactions of 4-Phenoxyphenyl isocyanate involve nucleophilic addition to the

central carbon of the isocyanate group.

Reaction with Alcohols: When treated with an alcohol (R'-OH), it forms a urethane (or

carbamate) linkage.[8][9] This reaction is fundamental to the production of polyurethanes

when diisocyanates react with polyols.[8] The reaction can be catalyzed by Lewis acids,

Brønsted acids, or the corresponding alkoxide.[10]

Reaction with Amines: Primary or secondary amines (R'-NH2) react with the isocyanate to

yield the corresponding urea derivative.[8][11][12] This reaction is generally faster than the

reaction with alcohols.[12]

Reaction with Water: 4-Phenoxyphenyl isocyanate is moisture-sensitive and reacts with

water to form an unstable carbamic acid intermediate, which then decomposes to produce a

primary amine (4-phenoxyaniline) and carbon dioxide gas.[8][11][13] This reaction is utilized

in the formation of polyurethane foams, where the CO2 acts as a blowing agent.[8]

Caption: Key reactions of 4-Phenoxyphenyl isocyanate.

Further Reactions
Reaction with Ureas: The addition of another isocyanate molecule to a urea product results

in the formation of a biuret.[8]

Polymerization: When reacting with difunctional or polyfunctional amines or alcohols, 4-
Phenoxyphenyl isocyanate can participate in the formation of polyureas and

polyurethanes, respectively.[8]

Thermal Decomposition
Heating isocyanates can lead to the formation of various degradation products. For methylene

diphenyl diisocyanate (MDI), a related compound, thermal degradation can produce a mixture

of compounds containing both amine and isocyanate functions, as well as polymerized forms.

[14] While specific data for 4-Phenoxyphenyl isocyanate is not available, similar

decomposition pathways should be considered at elevated temperatures.

Experimental Protocols
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Detailed experimental protocols are crucial for reproducible and safe research. The following

sections outline general procedures for the synthesis and analysis of aryl isocyanates like 4-
Phenoxyphenyl isocyanate.

Synthesis of 4-Phenoxyphenyl isocyanate
The most common industrial method for synthesizing isocyanates is the phosgenation of the

corresponding primary amine.[8][11]

Protocol: Phosgenation of 4-Phenoxyaniline

Reaction Setup: In a well-ventilated fume hood, a solution of 4-phenoxyaniline is prepared in

an inert, high-boiling point solvent (e.g., toluene or dichlorobenzene) within a reaction vessel

equipped with a stirrer, reflux condenser, and a gas inlet tube.

Phosgenation: A solution of excess phosgene (COCl2) in the same solvent is added to the

aniline solution.[15] This reaction is highly exothermic and produces hazardous hydrogen

chloride (HCl) gas, which must be scrubbed. The reaction proceeds via a carbamoyl chloride

intermediate.[8]

Heating and Completion: The reaction mixture is heated to reflux to drive the reaction to

completion, converting the carbamoyl chloride to the isocyanate and releasing a second

equivalent of HCl.[8] The reaction progress can be monitored by IR spectroscopy, observing

the disappearance of the amine N-H stretch and the appearance of the strong isocyanate –

N=C=O stretch around 2250-2275 cm⁻¹.

Workup and Purification: After the reaction is complete, excess phosgene and solvent are

removed by distillation. The crude 4-Phenoxyphenyl isocyanate is then purified by vacuum

distillation.[16]

4-Phenoxyaniline
(in Toluene)

Carbamoyl Chloride
Intermediate

Phosgene (COCl2)
(in Toluene)

4-Phenoxyphenyl
isocyanateHeat (Reflux)

HCl Gas
(to Scrubber)

Vacuum
Distillation Pure Product
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Click to download full resolution via product page

Caption: General synthesis workflow for aryl isocyanates.

Spectroscopic Characterization
Characterization of 4-Phenoxyphenyl isocyanate relies on standard spectroscopic

techniques.

General Protocol for Spectroscopic Analysis:

Sample Preparation:

IR Spectroscopy: A thin film of the neat liquid sample is prepared between two salt (NaCl

or KBr) plates.

NMR Spectroscopy: A small amount of the sample (5-10 mg) is dissolved in an

appropriate deuterated solvent (e.g., CDCl3) in an NMR tube.

Mass Spectrometry: The sample is dissolved in a suitable volatile solvent (e.g., acetonitrile

or methanol) for analysis by techniques like Electrospray Ionization (ESI).[17]

Data Acquisition: The prepared sample is analyzed using the respective spectrometer (FTIR,

NMR, MS).

Data Analysis:

IR: Look for the characteristic strong, sharp absorption band of the isocyanate group (–

N=C=O) around 2250-2275 cm⁻¹.

¹H and ¹³C NMR: Analyze the chemical shifts and coupling patterns to confirm the

aromatic proton and carbon environments of the phenoxy and phenyl rings.

MS: Determine the molecular weight from the molecular ion peak and analyze the

fragmentation pattern to further confirm the structure.[17]
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Caption: Workflow for spectroscopic analysis.

Safety and Handling
Isocyanates are toxic and require careful handling to minimize exposure.[3]
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Hazard Category GHS Statements Citations

Acute Toxicity

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H332: Harmful if inhaled.

H331: Toxic if inhaled.

[1][3][18]

Skin & Eye Irritation

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

[1][3][18]

Sensitization

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled. H317:

May cause an allergic skin

reaction.

[3][19][20]

Respiratory Irritation
H335: May cause respiratory

irritation.
[1][3][18]

Handling and Personal Protective Equipment (PPE)
Ventilation: Always handle in a well-ventilated area or a chemical fume hood.[18][21]

Protective Clothing: Wear impervious clothing, including a lab coat and appropriate gloves

(e.g., nitrile or butyl rubber).[21][22]

Eye Protection: Use tightly fitting safety goggles or a face shield.[21][22]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[19][21]

Storage and Incompatibilities
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place, often under refrigeration (+4°C) and inert gas.[4][18]

Moisture Sensitivity: The compound is moisture-sensitive; exposure to atmospheric moisture

should be minimized to prevent degradation.[3][18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://georganics.sk/chemical/4-phenoxyphenyl-isocyanate/
https://www.fishersci.ca/shop/products/4-phenoxyphenyl-isocyanate-98-thermo-scientific/aal1168606
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11686&PLANT=d__ALF
https://georganics.sk/chemical/4-phenoxyphenyl-isocyanate/
https://www.fishersci.ca/shop/products/4-phenoxyphenyl-isocyanate-98-thermo-scientific/aal1168606
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11686&PLANT=d__ALF
https://www.fishersci.ca/shop/products/4-phenoxyphenyl-isocyanate-98-thermo-scientific/aal1168606
https://chemicals.basf.com/dam/jcr:05fe4803-a1e0-4134-bd7c-8dd47cd9cb27/lupranate_5650_sds_en_us.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3407433
https://georganics.sk/chemical/4-phenoxyphenyl-isocyanate/
https://www.fishersci.ca/shop/products/4-phenoxyphenyl-isocyanate-98-thermo-scientific/aal1168606
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11686&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11686&PLANT=d__ALF
https://www.chemicalbook.com/msds/4-ethoxyphenyl-isocyanate.pdf
https://www.chemicalbook.com/msds/4-ethoxyphenyl-isocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AC218760050&productDescription=4-METHOXYPHENYL+ISOCYANA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-ethoxyphenyl-isocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AC218760050&productDescription=4-METHOXYPHENYL+ISOCYANA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://chemicals.basf.com/dam/jcr:05fe4803-a1e0-4134-bd7c-8dd47cd9cb27/lupranate_5650_sds_en_us.pdf
https://www.chemicalbook.com/msds/4-ethoxyphenyl-isocyanate.pdf
https://www.echemi.com/produce/pr2502273296-4-phenoxyphenyl-isocyanate.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11686&PLANT=d__ALF
https://www.fishersci.ca/shop/products/4-phenoxyphenyl-isocyanate-98-thermo-scientific/aal1168606
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL11686&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Avoid contact with water, acids, strong bases, alcohols, amines, and

strong oxidizing agents.[22]

Spills and Disposal
Spills: Absorb spills with an inert material (e.g., sand, vermiculite) and place in a suitable,

closed container for disposal.[22]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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